Cas no 143086-32-2 (N-(1-Methyl-3-phenylpropyl)valeramide)

N-(1-Methyl-3-phenylpropyl)valeramide structure
143086-32-2 structure
Product Name:N-(1-Methyl-3-phenylpropyl)valeramide
CAS No:143086-32-2
MF:C15H23NO
MW:233.349224328995
MDL:MFCD00144821
CID:108125
PubChem ID:4657091
Update Time:2025-07-28

N-(1-Methyl-3-phenylpropyl)valeramide Chemical and Physical Properties

Names and Identifiers

    • Pentanamide,N-(1-methyl-3-phenylpropyl)-
    • 1-PHENYL-3-N-VALERAMIDOBUTANE
    • 1-Phenyl-3-valeramidobutane
    • 3-N-VALERAMIDO-1-PHENYLBUTANE
    • N-(1-methyl-3-phenylpropyl)pentanamide
    • N-(1-Methyl-3-phenylpropyl)valeramide
    • M0972
    • 143086-32-2
    • N-(4-phenylbutan-2-yl)pentanamide
    • AKOS003799533
    • N-(1-Methyl-3-phenylpropyl)-n-valeramide
    • DTXSID00405298
    • FT-0643352
    • PLWKOZGQPUWQNJ-UHFFFAOYSA-N
    • DB-042662
    • MDL: MFCD00144821
    • Inchi: 1S/C15H23NO/c1-3-4-10-15(17)16-13(2)11-12-14-8-6-5-7-9-14/h5-9,13H,3-4,10-12H2,1-2H3,(H,16,17)
    • InChI Key: PLWKOZGQPUWQNJ-UHFFFAOYSA-N
    • SMILES: O=C(CCCC)NC(C)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 233.178
  • Monoisotopic Mass: 233.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.7
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0,98 g/cm3
  • Melting Point: Not available
  • Boiling Point: 398.5°C at 760 mmHg
  • Flash Point: 242.7°C
  • Refractive Index: 1.5100-1.5140
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(1-Methyl-3-phenylpropyl)valeramide Security Information

N-(1-Methyl-3-phenylpropyl)valeramide Pricemore >>

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